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Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzonitrile

Cat. No.: B066165

An In-depth Technical Guide to 4-Fluoro-3-methylbenzonitrile (CAS 185147-08-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-3-methylbenzonitrile, with CAS number 185147-08-4, is an aromatic organic
compound that serves as a crucial building block in the synthesis of complex molecules.[1] Its
structure, featuring a benzonitrile core substituted with fluorine and methyl groups, makes it a
valuable intermediate in the pharmaceutical and agrochemical industries.[2] The presence of
the fluorine atom can significantly enhance the metabolic stability, lipophilicity, and biological
activity of drug candidates.[1] This guide provides a comprehensive overview of its properties,
synthesis, applications, and safety protocols.

Physicochemical Properties

4-Fluoro-3-methylbenzonitrile is typically a white to almost white crystalline solid.[2][3] Its key
physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 185147-08-4 [2][3]

Molecular Formula CsHeFN [1][2]

Molecular Weight 135.14 g/mol [2][4]
White to almost white

Appearance [2][3]
powder/crystal

Melting Point 54 -58 °C [2]

Boiling Point ~220.3 °C

Purity = 98% (GC) [2][3]

- Low solubility in water, more

Solubility ] ] [1]
soluble in organic solvents.

IUPAC Name 4-fluoro-3-methylbenzonitrile [4]
4-Fluoro-m-tolunitrile, 3-

Synonyms [1112]

Methyl-4-fluorobenzonitrile

Synthesis and Experimental Protocols

A common laboratory-scale synthesis of 4-Fluoro-3-methylbenzonitrile involves a palladium-
catalyzed fluorination of 4-bromo-3-methylbenzonitrile.

Experimental Protocol: Synthesis from 4-Bromo-3-
methylbenzonitrile[7]

This protocol is based on a palladium-catalyzed cross-coupling reaction.
Materials and Equipment:
e 4-Bromo-3-methylbenzonitrile (starting material)

e Silver fluoride (AgF)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemimpex.com/es/products/46077
https://labproinc.com/products/4-fluoro-3-methylbenzonitrile-25g-f0986-25g
https://cymitquimica.com/cas/185147-08-4/
https://www.chemimpex.com/es/products/46077
https://www.chemimpex.com/es/products/46077
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-methylbenzonitrile
https://www.chemimpex.com/es/products/46077
https://labproinc.com/products/4-fluoro-3-methylbenzonitrile-25g-f0986-25g
https://www.chemimpex.com/es/products/46077
https://www.chemimpex.com/es/products/46077
https://labproinc.com/products/4-fluoro-3-methylbenzonitrile-25g-f0986-25g
https://cymitquimica.com/cas/185147-08-4/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-methylbenzonitrile
https://cymitquimica.com/cas/185147-08-4/
https://www.chemimpex.com/es/products/46077
https://www.benchchem.com/product/b066165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

BrettPhos (dicyclohexyl-(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine)
(COD)Pd(CH2TMS)2 (bis--INVALID-LINK--palladium(ll))

Toluene (anhydrous)

Oven-dried, sealable reaction tube with a stirrer

Glove box

Preheated oil bath (130°C)

Filtration apparatus (glass filter, Celite)

NMR and GC instruments for analysis

Procedure:

Inside a glove box, add 4-bromo-3-methylbenzonitrile (0.12 mmol), BrettPhos (10 mol%,
0.012 mmol), (COD)Pd(CH2TMS)z (5 mol%, 0.006 mmol), and AgF (0.18 mmol) to an oven-
dried, sealable reaction tube equipped with a stir bar.

Add 2 mL of anhydrous toluene to the reaction tube.

Seal the tube with a screw-cap and remove it from the glove box.

For safety, wrap the reaction tube in aluminum foil.

Place the sealed tube into a preheated oil bath at 130°C.

Stir the reaction mixture continuously for 18 hours.

After 18 hours, remove the tube from the oil bath and allow it to cool to room temperature.
Add internal standards (e.g., 4-fluorotoluene and dodecane) for quantitative analysis.

Filter the reaction mixture through a pad of Celite using a glass filter to remove solid
residues.
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e The resulting clarified solution is then analyzed by °F NMR and GC to determine product
yield and conversion.

Applications in Research and Development

4-Fluoro-3-methylbenzonitrile is a versatile intermediate primarily utilized in the following
sectors:

e Pharmaceutical Synthesis: It serves as a key building block for creating Active
Pharmaceutical Ingredients (APIs). The fluorinated structure is often incorporated into drug
candidates to improve their pharmacological profiles.

o Agrochemical Development: The compound is used in the synthesis of advanced crop
protection products, such as pesticides and herbicides.

o Materials Science: Its unique chemical properties are explored in the development of
advanced materials like polymers and coatings.[5]

The cyano (-C=N) group can be readily converted into other functional groups such as
carboxylic acids, amines, or amides, while the fluorine atom provides a site for further
modification through nucleophilic aromatic substitution, making it a highly adaptable precursor
in multi-step syntheses.

Spectroscopic Data

Characterization of 4-Fluoro-3-methylbenzonitrile is typically confirmed using standard
spectroscopic methods. Publicly available databases indicate the existence of *H NMR, 13C
NMR, IR, and Mass Spectrometry data for this compound, which are essential for structure
confirmation and purity assessment.[6]

Safety and Handling

4-Fluoro-3-methylbenzonitrile is associated with several health hazards and requires careful
handling in a laboratory setting. Users must consult the full Safety Data Sheet (SDS) before
use.

GHS Hazard Classification
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Hazard Statement Code Description Source(s)
H302 Harmful if swallowed [4]
H312 Harmful in contact with skin [4]
H315 Causes skin irritation [4]
H319 Causes serious eye irritation [4]
H332 Harmful if inhaled [4]

Precautionary Measures

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

o Storage: Store in a well-ventilated place between 2 and 8 °C.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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